3,9-Dihydroxy-11-(nitrooxy)estra-1,3,5(10)-trien-17-one (11beta)-
3,9-Dihydroxy-11-(nitrooxy)estra-1,3,5(10)-trien-17-one (11beta)-
Brand Name:
Vulcanchem
CAS No.:
105801-89-6
VCID:
VC0217774
InChI:
InChI=1S/C18H21NO6/c1-17-9-16(25-19(23)24)18(22)12-5-3-11(20)8-10(12)2-4-14(18)13(17)6-7-15(17)21/h3,5,8,13-14,16,20,22H,2,4,6-7,9H2,1H3/t13-,14-,16-,17-,18?/m0/s1
SMILES:
CC12CC(C3(C(C1CCC2=O)CCC4=C3C=CC(=C4)O)O)O[N+](=O)[O-]
Molecular Formula:
C9H6F3NO2S
Molecular Weight:
347.4 g/mol
3,9-Dihydroxy-11-(nitrooxy)estra-1,3,5(10)-trien-17-one (11beta)-
CAS No.: 105801-89-6
Main Products
VCID: VC0217774
Molecular Formula: C9H6F3NO2S
Molecular Weight: 347.4 g/mol
| CAS No. | 105801-89-6 |
|---|---|
| Product Name | 3,9-Dihydroxy-11-(nitrooxy)estra-1,3,5(10)-trien-17-one (11beta)- |
| Molecular Formula | C9H6F3NO2S |
| Molecular Weight | 347.4 g/mol |
| IUPAC Name | [(8S,11S,13S,14S)-3,9-dihydroxy-13-methyl-17-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-11-yl] nitrate |
| Standard InChI | InChI=1S/C18H21NO6/c1-17-9-16(25-19(23)24)18(22)12-5-3-11(20)8-10(12)2-4-14(18)13(17)6-7-15(17)21/h3,5,8,13-14,16,20,22H,2,4,6-7,9H2,1H3/t13-,14-,16-,17-,18?/m0/s1 |
| Standard InChIKey | QKNRTYSNSQAVCD-UCBYDFOTSA-N |
| Isomeric SMILES | C[C@]12C[C@@H](C3([C@H]([C@@H]1CCC2=O)CCC4=C3C=CC(=C4)O)O)O[N+](=O)[O-] |
| SMILES | CC12CC(C3(C(C1CCC2=O)CCC4=C3C=CC(=C4)O)O)O[N+](=O)[O-] |
| Canonical SMILES | CC12CC(C3(C(C1CCC2=O)CCC4=C3C=CC(=C4)O)O)O[N+](=O)[O-] |
| Synonyms | 9-hydroxy-11-nitroxyestrone 9-hydroxyestrone-11-nitrate 9alpha-hydroxyestrone-11beta-nitrate |
| PubChem Compound | 129114 |
| Last Modified | Nov 11 2021 |
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